Cas no 13605-05-5 (Benzene,1,3,5-trimethyl-2-(1-methylethoxy)-)

Benzene,1,3,5-trimethyl-2-(1-methylethoxy)- structure
13605-05-5 structure
Product Name:Benzene,1,3,5-trimethyl-2-(1-methylethoxy)-
CAS No:13605-05-5
MF:C12H18O
MW:178.270723819733
CID:179879
PubChem ID:139515
Update Time:2025-04-19

Benzene,1,3,5-trimethyl-2-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,3,5-trimethyl-2-(1-methylethoxy)-
    • 1,3,5-trimethyl-2-propan-2-yloxybenzene
    • 1,3,5-trimethyl-2-(propan-2-yloxy)benzene
    • isopropyl mesityl ether
    • Benzene, 1,3,5-trimethyl-2-(1-methylethoxy)-
    • SCHEMBL12517837
    • 13605-05-5
    • DTXSID90159637
    • Inchi: 1S/C12H18O/c1-8(2)13-12-10(4)6-9(3)7-11(12)5/h6-8H,1-5H3
    • InChI Key: MXDPTGJZVQFULC-UHFFFAOYSA-N
    • SMILES: O(C(C)C)C1C(C)=CC(C)=CC=1C

Computed Properties

  • Exact Mass: 178.13584
  • Monoisotopic Mass: 178.135765
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2
  • XLogP3: 3.8

Experimental Properties

  • Density: 0.911
  • Boiling Point: 239.8°Cat760mmHg
  • Flash Point: 89.4°C
  • Refractive Index: 1.49
  • PSA: 9.23
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd